Cas no 756-09-2 (2,2,3,3-Tetrafluoropropionic acid)

• Product Name: 2,2,3,3-Tetrafluoropropionic acid
• CAS No: 756-09-2
• MF: C₃H₂F₄O₂
• MW: 146.040395259857
• MDL: MFCD00054686
• CID: 39754
• PubChem ID: 69789
• Update Time: 2025-05-21

2,2,3,3-Tetrafluoropropionic acid Chemical and Physical Properties

Names and Identifiers

• 3H-tetrafluoropropionic acid
• 2H-Tetrafluoropropionic acid
• 2,2,3,3-tetrafluoropropanoic acid
• 2,2,3,3-tetrafluoropropionic acid
• tetrapion
• CHEBI:82013
• Propanoic acid, 2,2,3,3-tetrafluoro-
• Flupropanate
• DTXSID7058177
• 756-09-2
• 376KS3J2Q6
• 3h-tetrafluoropropanoic acid
• F0001-1912
• tetrafluoropropionic acid
• NS00019239
• EN300-96639
• Flupropanate [ISO]
• FT-0609052
• SY047513
• AC9459
• AKOS002662653
• BS-42255
• C18854
• UNII-376KS3J2Q6
• PXRROZVNOOEPPZ-UHFFFAOYSA-
• T1777
• InChI=1/C3H2F4O2/c4-1(5)3(6,7)2(8)9/h1H,(H,8,9)
• Q27155689
• MFCD00054686
• 2,2,3,3-Tetrafluoropropionic acid;3H-Tetrafluoropropionic acid
• SCHEMBL128482
• EINECS 212-049-7
• ALBB-035770
• DB-055971
• 2,2,3,3-Tetrafluoropropionic acid

• MDL： MFCD00054686
• Inchi： 1S/C3H2F4O2/c4-1(5)3(6,7)2(8)9/h1H,(H,8,9)
• InChI Key： PXRROZVNOOEPPZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(F)F)F

Computed Properties

• Exact Mass: 145.99900
• Monoisotopic Mass: 145.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 1,563 g/cm3
• Boiling Point: 133°C(lit.)
• Flash Point: 133-134°C
• Refractive Index: 1.321
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 37.30000
• LogP: 0.97140
• Solubility: Not determined
• Vapor Pressure: 3.5±0.5 mmHg at 25°C

2,2,3,3-Tetrafluoropropionic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2,2,3,3-Tetrafluoropropionic acid

Introduction to 2,2,3,3-Tetrafluoropropionic Acid (CAS No. 756-09-2)

2,2,3,3-Tetrafluoropropionic acid, with the chemical formula C₃H₂F₄O₂, is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceuticals and specialty chemicals due to its unique structural and functional properties. This compound, identified by its CAS number 756-09-2, is characterized by the presence of four fluorine atoms substituting hydrogen atoms in a propionic acid backbone. The introduction of fluorine atoms imparts distinct physicochemical properties, including increased lipophilicity, metabolic stability, and enhanced binding affinity to biological targets, making it a valuable intermediate in drug discovery and synthesis.

The synthesis of 2,2,3,3-tetrafluoropropionic acid typically involves fluorination reactions on propionic acid derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity, often employing catalytic processes or electrochemical fluorination techniques. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications. The compound’s stability under various conditions and its resistance to hydrolysis make it particularly useful in formulations requiring long-term stability.

One of the most compelling aspects of 2,2,3,3-tetrafluoropropionic acid is its role as a key intermediate in the development of pharmaceutical agents. Its structural motif is frequently incorporated into drug molecules to modulate pharmacokinetic profiles. For instance, fluorinated carboxylic acids have been shown to improve oral bioavailability by enhancing lipid solubility while reducing susceptibility to enzymatic degradation. Recent studies highlight its application in the synthesis of antiviral and anticancer compounds, where the fluorine atoms contribute to improved binding interactions with target enzymes and receptors.

Recent research has also explored the biological activities of derivatives of 2,2,3,3-tetrafluoropropionic acid. Studies indicate that certain analogs exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. These findings have opened new avenues for therapeutic intervention in chronic inflammatory diseases. Additionally, the compound’s ability to act as a chiral building block has been leveraged in the synthesis of enantiomerically pure pharmaceuticals, where stereochemical control is critical for efficacy and safety.

The industrial applications of 2,2,3,3-tetrafluoropropionic acid extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, fluorinated carboxylic acids are used as intermediates in the production of herbicides and fungicides due to their enhanced environmental stability and bioactivity. In materials science, the compound’s unique properties make it suitable for developing advanced polymers with tailored thermal and chemical resistance properties.

From a regulatory perspective, 2,2,3,3-tetrafluoropropionic acid (CAS No. 756-09-2) is subject to standard chemical safety regulations governing handling and disposal. However, its low toxicity profile compared to other fluorinated compounds has made it a preferred choice for many industrial applications. Manufacturers adhere to rigorous quality control measures to ensure that the compound meets purity standards required for pharmaceutical use.

The future prospects for 2,2,3,3-tetrafluoropropionic acid are promising, with ongoing research focusing on expanding its utility in drug development and material science. Innovations in synthetic chemistry are expected to further optimize production processes, making this compound more accessible for diverse applications. Collaborative efforts between academia and industry will likely drive new discoveries that harness the full potential of this versatile fluorinated carboxylic acid.